Cas no 2229253-41-0 (3-methyl-3-(4-methyloxan-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(4-methyloxan-4-yl)butanoic acid
• CAS No: 2229253-41-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6441119
• PubChem ID: 165765518
• Update Time: 2025-11-05

3-methyl-3-(4-methyloxan-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methyloxan-4-yl)butanoic acid
• 2229253-41-0
• EN300-1778007

• Inchi： 1S/C11H20O3/c1-10(2,8-9(12)13)11(3)4-6-14-7-5-11/h4-8H2,1-3H3,(H,12,13)
• InChI Key： BKXURTCMFFPPDJ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-methyl-3-(4-methyloxan-4-yl)butanoic acid

Introduction to 3-methyl-3-(4-methyloxan-4-yl)butanoic acid (CAS No. 2229253-41-0)

3-methyl-3-(4-methyloxan-4-yl)butanoic acid, with the CAS number 2229253-41-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of butanoic acids and is characterized by its unique structural features, including a methyl-substituted oxane ring and a butanoic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-methyl-3-(4-methyloxan-4-yl)butanoic acid can be represented as follows: C₁₁H₂₀O₃. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is 196.27 g/mol, which is relatively low, making it suitable for various chemical reactions and biological assays.

In recent years, the study of 3-methyl-3-(4-methyloxan-4-yl)butanoic acid has been driven by its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-methyl-3-(4-methyloxan-4-yl)butanoic acid could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-methyl-3-(4-methyloxan-4-yl)butanoic acid has also been investigated for its potential as an anti-cancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation, survival, and metastasis.

The pharmacokinetic properties of 3-methyl-3-(4-methyloxan-4-yl)butanoic acid have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. Additionally, it has demonstrated low toxicity in both in vitro and in vivo studies, which is a critical factor for its potential use in clinical settings.

In terms of synthetic methods, several routes have been developed to produce 3-methyl-3-(4-methyloxan-4-yl)butanoic acid. One common approach involves the reaction of 4-methyloxane with an appropriate carboxylic acid derivative under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques such as catalytic asymmetric synthesis have also been explored to improve the efficiency and selectivity of the synthesis process.

The potential applications of 3-methyl-3-(4-methyloxan-4-yl)butanoic acid extend beyond pharmaceuticals. In the field of materials science, this compound has been investigated for its use in the development of functional polymers and coatings. Its unique chemical structure provides opportunities for designing materials with tailored properties, such as enhanced mechanical strength and improved biocompatibility.

In conclusion, 3-methyl-3-(4-methyloxan-4-yl)butanoic acid (CAS No. 2229253-41-0) is a versatile compound with significant potential in various scientific and industrial applications. Its anti-inflammatory and anti-cancer properties make it a promising candidate for drug development, while its favorable synthetic routes and material science applications highlight its broader utility. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, further solidifying its importance in the scientific community.